N'-(2,4-dihydroxybenzylidene)-2-methyl-3-furohydrazide

• IUPAC Name: N-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C13H12N2O4/c1-8-11(4-5-19-8)13(18)15-14-7-9-2-3-10(16)6-12(9)17/h2-7,16-17H,1H3,(H,15,18)/b14-7+
• InChI Key: VDRUGNUDPVREQB-VGOFMYFVSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NN=CC2=C(C=C(C=C2)O)O
• Isomeric SMILES: CC1=C(C=CO1)C(=O)N/N=C/C2=C(C=C(C=C2)O)O
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

N'-(2,4-dihydroxybenzylidene)-2-methyl-3-furohydrazide, also known as Furosemide hydrazone, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is a derivative of furosemide, a well-known diuretic drug that is used to treat conditions such as high blood pressure and edema. Furosemide hydrazone has been found to possess several unique properties that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of furosemide hydrazone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell proliferation and apoptosis. This leads to the death of cancer cells and the suppression of inflammation.
Biochemical and Physiological Effects:
N'-(2,4-dihydroxybenzylidene)-2-methyl-3-furohydrazide hydrazone has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits the activity of the NF-κB pathway, which is involved in inflammation. Additionally, it has been found to inhibit the activity of enzymes such as carbonic anhydrase, which could make it useful in the treatment of conditions such as glaucoma.

Advantages and Limitations for Lab Experiments

One of the main advantages of furosemide hydrazone is its ease of synthesis. It can be obtained in pure form using a relatively simple reaction. Additionally, it has been found to possess several unique properties that make it a promising candidate for further research. However, one of the limitations of furosemide hydrazone is its relatively low solubility in water, which could make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on furosemide hydrazone. One area of interest is its use as an anticancer agent. Further studies could focus on optimizing the synthesis method and determining the optimal dosage for maximum efficacy. Additionally, studies could be conducted to investigate its potential use in the treatment of other diseases such as inflammatory bowel disease and glaucoma. Finally, research could be conducted to investigate the potential side effects of furosemide hydrazone and to determine its safety profile.

Synthesis Methods

N'-(2,4-dihydroxybenzylidene)-2-methyl-3-furohydrazide hydrazone can be synthesized through a simple reaction between furosemide and 2,4-dihydroxybenzaldehyde. The reaction takes place in the presence of a catalyst and yields furosemide hydrazone as the final product. This method of synthesis is relatively straightforward and has been used by several researchers to obtain pure samples of the compound.

Scientific Research Applications

N'-(2,4-dihydroxybenzylidene)-2-methyl-3-furohydrazide hydrazone has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising areas of research is its use as an anticancer agent. Studies have shown that furosemide hydrazone can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been found to possess anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.